Cas no 2024658-05-5 (tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate
• CAS No: 2024658-05-5
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 6329811
• PubChem ID: 165623255
• Update Time: 2025-10-24

tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate
• 2024658-05-5
• EN300-1893082

• Inchi： 1S/C13H24BrNO2/c1-10(9-14)11-7-5-6-8-15(11)12(16)17-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： QONWTDGHHFTKLH-UHFFFAOYSA-N
• SMILES： BrCC(C)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate (CAS No. 2024658-05-5)

Tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate, with the chemical formula C₁₁H₁₈BrNO₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate derivative is particularly noted for its structural complexity and potential applications in the synthesis of novel bioactive molecules. The presence of both a tert-butyl group and a brominated propyl chain makes this compound a versatile intermediate in organic synthesis, enabling the construction of more intricate molecular architectures.

The CAS No. 2024658-05-5 assigned to this compound underscores its unique identity and distinguishes it from other related molecules. This numerical identifier is crucial for researchers who need to ensure the purity and consistency of their reagents during synthetic procedures. The compound's molecular structure, featuring a piperidine ring substituted at the 2-position with a brominated propyl group and an esterified carboxylate functionality at the 1-position, provides multiple sites for further functionalization. Such structural features are highly valued in medicinal chemistry for their ability to modulate pharmacokinetic properties and enhance binding affinity to biological targets.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine scaffolds are commonly found in approved drugs, owing to their favorable pharmacokinetic profiles and ability to interact with various biological receptors. The introduction of substituents like the brominated propyl chain and the tert-butyl ester can significantly alter the compound's properties, making it a valuable building block for drug discovery efforts. Specifically, the bromine atom provides a handle for further chemical transformations via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex heterocyclic compounds.

One of the most compelling aspects of tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate is its potential utility in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have been extensively studied for their activity as serotonin receptor modulators, particularly at 5-HT1A and 5-HT7 receptors. The structural motif of this compound resembles known pharmacophores that exhibit anxiolytic, antidepressant, and cognitive-enhancing effects. By incorporating this scaffold into drug candidates, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have suggested that modifications to the brominated propyl chain can fine-tune the binding interactions between the compound and its target proteins. For instance, computational docking experiments have identified that subtle changes in the propyl group's conformation can enhance binding affinity to certain enzyme targets, which could be critical for developing more potent inhibitors. These insights are being leveraged by medicinal chemists to design next-generation compounds with optimized pharmacological properties.

The synthesis of tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the brominated propyl group onto the piperidine ring, followed by esterification to install the carboxylate moiety. These synthetic routes are well-documented in organic chemistry literature and can be adapted for large-scale production if needed. The compound's stability under various reaction conditions makes it suitable for further derivatization without significant degradation, ensuring its utility in diverse synthetic applications.

From a regulatory perspective, tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate (CAS No. 2024658-05-5) falls under general chemical substances that require standard handling protocols in laboratory settings. Its classification as a research chemical means that it is primarily intended for laboratory use rather than commercial distribution or human consumption. However, researchers must adhere to good laboratory practices (GLP) when handling this compound to ensure safety and reproducibility of experimental results.

The future prospects for this compound are promising, particularly as more research emerges on its potential applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights into how piperidine derivatives can be optimized for therapeutic use. As computational tools become more sophisticated and high-throughput screening technologies advance, the identification of novel bioactive molecules like tert-butyl 2-(1-bromopropan-2-yl)piperidine-1-carboxylate will continue to accelerate.